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Executive Summary

The accurate measurement of fast neutron energy spectra in mixed neutron-gamma ( n/y )
fields is a critical challenge in nuclear non-proliferation, dosimetry, and fundamental physics.
Traditional recoil-based spectrometers struggle with high gamma-ray backgrounds and lack
definitive neutron tagging at lower energies.

Capture-gated neutron spectroscopy solves this by demanding a delayed coincidence between
a fast neutron's initial scattering event and its subsequent thermal capture. This application
note details the mechanistic principles, detector architectures, and experimental protocols for
utilizing 6LiF (Lithium-6 Fluoride) as the premier capture agent in these advanced spectrometer
systems.
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Mechanistic Principles: The Physics of Capture-
Gating

Capture-gated spectroscopy relies on a dual-pulse signature generated by a single incident
neutron. The physical causality of this detection mechanism follows a strict chronological
sequence:

e Thermalization (Prompt Pulse): An incident fast neutron ( En>1 MeV) enters a hydrogenous
scintillating medium (e.qg., plastic polyvinyltoluene [PVT] or liquid scintillator). It undergoes
multiple elastic scattering events with protons. The recoiling protons excite the scintillator,
producing a prompt pulse. The integral of this prompt light yield is proportional to the energy
deposited by the fast neutron [1].

 Diffusion: The neutron, having lost nearly all its kinetic energy, reaches thermal equilibrium
(~0.025 eV) and diffuses through the detector volume.

o Capture (Delayed Pulse): The thermalized neutron is absorbed by a 6Li nucleus, triggering
the following reaction:

6Li+n - 3H(2.73 MeV)+a(2.05 MeV)[Q=4.78 MeV]

The highly energetic triton and alpha particle deposit their energy locally, producing a
distinct, delayed scintillation pulse [2]. The time difference ( At ) between the prompt and
delayed pulses is typically 1 to 20 p s, depending on the detector geometry and ©Li
concentration.
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Fig 1: Chronological physical mechanism of éLi-based capture-gated neutron spectroscopy.

Why SLiF? Comparative Analysis of Capture Agents
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The choice of capture agent dictates the signal-to-background ratio of the spectrometer. While
Gadolinium (Gd) and Boron-10 ( 10 B) possess higher thermal neutron cross-sections, 6Li is
vastly superior for compact spectroscopy due to its reaction products [2, 4].

When Gd captures a neutron, it emits a cascade of gamma rays. In small-to-medium detectors,
these gammas escape, leading to a smeared capture energy peak and false vetoes. Similarly,
10 B emits a 478 keV gamma ray in 94% of its captures. °Li emits zero gamma rays. The entire
4.78 MeV Q-value is transferred to heavy charged particles (triton and alpha), which are fully
stopped within tens of microns, creating a highly localized, unmistakable capture signature [1,
2].

Table 1: Quantitative Comparison of Common Neutron
Capture Agents

. Thermal .
Capture Reaction c Q-Value Reaction Gamma
ross-
Agent Type . (MeV) Products Emission?
Section (b)
5L (n,a) 940 4.78 a+3H No
) Yes (478 keV,
10B (n,a) 3,840 2.79 o+ 7Li
94%)
Yes (Multiple
157 Gd (n,y) 254,000 7.90 Cascadey s
up to 8 MeV)
No (Gas
3 He (n, p) 5,330 0.76 p+3H
phase only)

Detector Architectures

LiF is integrated into capture-gated spectrometers via two primary architectures:

» Heterogeneous (Composite) Detectors: This design interleaves slabs of plastic scintillator
(e.g., PVT) with thin screens of °LiF:ZnS(Ag). The PVT acts as the proton recoil medium and
optical light guide. When a thermalized neutron is captured in the °LiF, the resulting alpha
and triton excite the ZnS(Ag) phosphor. Because ZnS(Ag) has a very slow scintillation decay
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time (~200 ns) compared to PVT (~2 ns), Pulse Shape Discrimination (PSD) can easily
separate the prompt recoil pulse from the delayed capture pulse [1].

 Homogeneous Detectors: °Li is directly loaded into the scintillating medium. Examples
include ©Li-doped liquid scintillators (which offer excellent intrinsic PSD) [2] and emerging
elpasolite crystals like CLYC (Cs 2LiYCI 6:Ce), which provide high resolution but are
currently limited in scalable volume [3].

Experimental Protocol: Calibration and
Measurement Workflow

To ensure high scientific integrity and self-validating data, the following protocol outlines the
setup and signal processing for a heterogeneous °LiF:ZnS(Ag) / PVT capture-gated detector.

Phase 1: Hardware & DAQ Initialization

o Optical Coupling: Ensure the composite detector is optically coupled to a high-gain
Photomultiplier Tube (PMT) using optical grease. Wrap the assembly in Teflon tape and light-
tight black tape.

 Digitization: Connect the PMT anode to a high-speed digitizer (minimum 250 MS/s,
preferably 500 MS/s) to accurately capture the fast decay tail of the PVT and the slow decay
of the ZnS(Ag).

o Triggering: Set a low-energy threshold trigger (e.g., 50 keVee) to ensure low-energy proton
recoils are captured without triggering on single photoelectron noise.

Phase 2: Pulse Shape Discrimination (PSD) Calibration

Because the detector operates in a mixed n/y field, PSD is required to reject gamma-ray
background.

o Expose the detector to a mixed source (e.g., 252 Cf or Am-Be).

e Implement a charge integration method. Calculate the Tail-to-Total (Q_tail / Q_total) ratio for
every pulse.

o Total Gate: Integrate the pulse from tOto t0+500 ns.
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o Tail Gate: Integrate from t0+50 ns to t0+500 ns.

o Causality Check: Gamma rays interact via Compton scattering (fast PVT decay = low PSD
ratio). Proton recoils have a slightly slower decay (medium PSD ratio). °Li captures in
ZnS(Ag) have a massive slow component (high PSD ratio). Establish a hard PSD threshold
to isolate the °Li capture events.

Phase 3: Coincidence Logic & Background Subtraction

A true fast neutron event requires a prompt pulse (proton recoil) followed by a delayed pulse
(°Li capture) within a specific time window ( At).

o Define the Signal Window: Set the coincidence window from 1ps to 20us post-prompt pulse.
(The first 1ps is ignored to prevent PMT afterpulsing or ringing from triggering a false
capture).

o Define the Background Window: Set an off-time window from 100us to 120us .

o Self-Validation (Accidental Subtraction): Ambient gamma rays can accidentally fall into the
signal window. By subtracting the energy spectrum of prompt pulses that have a "capture” in
the background window from those in the signal window, accidental coincidences are
mathematically eliminated [2, 4].
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Fig 2: Signal processing and coincidence logic workflow for capture-gated spectroscopy.

Phase 4: Energy Unfolding

The light output of the prompt proton recoil is non-linear with respect to the deposited neutron
energy due to ionization quenching (described by Birks' Law).

o Extract the background-subtracted prompt light yield spectrum.

« Utilize an unfolding algorithm (e.g., Maximum Likelihood Expectation Maximization - MLEM)
paired with a simulated detector response matrix (generated via Geant4 or MCNPX) to
convert the electron-equivalent light yield (keVee) back into the incident fast neutron energy
spectrum (MeV)[1].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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